Cas no 1956366-88-3 ((4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride)

• Product Name: (4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride
• CAS No: 1956366-88-3
• MF: C₁₂H₂₁ClN₄
• MW: 256.774941205978
• MDL: MFCD27924169
• CID: 4783568
• Update Time: 2025-06-11

(4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride

• MDL： MFCD27924169
• Inchi： 1S/C12H20N4.ClH/c1-10-7-12(14-9-11(10)8-13)16-5-3-15(2)4-6-16;/h7,9H,3-6,8,13H2,1-2H3;1H
• InChI Key： MRUPCFVVYDFJSS-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=C(C)C(CN)=CN=2)CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 213
• Topological Polar Surface Area: 45.4

(4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride

Introduction to (4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride (CAS No. 1956366-88-3)

Compound (4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride, identified by its CAS number 1956366-88-3, is a significant chemical entity in the field of pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among scientists and researchers. The structural features of this molecule, particularly its 4-methylpiperazin-1-yl moiety and the pyridine ring system, contribute to its unique pharmacological profile.

The chemical structure of (4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride consists of a pyridine core substituted at the 3-position with a methanamine group, further modified at the 6-position with a 4-methylpiperazin-1-yl group. This arrangement imparts specific interactions with biological targets, which has been a focus of recent studies. The presence of the methyl group in both the piperazine and pyridine rings enhances the compound's solubility and bioavailability, critical factors in drug development.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing the piperazine scaffold. Piperazine derivatives are known for their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. The compound (4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride has been investigated for its potential role in treating neurological disorders, such as depression and anxiety, due to its interaction with serotonin and dopamine receptors.

One of the most compelling aspects of this compound is its reported efficacy in preclinical studies. Research has demonstrated that it can interact with serotonin receptors in a manner similar to traditional antidepressants, suggesting its potential as a novel therapeutic agent. Additionally, its structural similarity to known active pharmaceutical ingredients (APIs) makes it an attractive candidate for further development. The hydrochloride salt form enhances the stability and bioavailability of the compound, making it more suitable for pharmaceutical applications.

The synthesis of (4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-methylpiperazin-1-yl group at the 6-position of the pyridine ring is particularly challenging and requires expertise in medicinal chemistry. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical use.

Efforts are ongoing to optimize the synthesis pathway for this compound to make it more cost-effective and scalable for industrial production. Researchers are exploring alternative synthetic routes that minimize byproduct formation and improve overall efficiency. These advancements are crucial for translating laboratory findings into viable drug candidates that can be tested in clinical trials.

The pharmacokinetic properties of (4-Methyl-6-(4-methylpiperazin-1-yl)pyridin-3-yl)methanamine hydrochloride have been extensively studied to understand how it is absorbed, distributed, metabolized, and excreted by the body. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for a drug candidate. Further studies are needed to fully characterize its pharmacokinetic profile and identify any potential interactions with other medications.

In conclusion, (4-Methyl-6-(4-methylpiperazin-1-y l)pyridin -3 - yl)methanamine hydrochloride (CAS No. 1956366 -88 -3) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further investigation. As research continues to uncover new therapeutic applications, this molecule is poised to play a significant role in the development of novel treatments for neurological disorders.